Cas no 2229296-93-7 (3-amino-2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol)

• Product Name: 3-amino-2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol
• CAS No: 2229296-93-7
• MF: C₁₁H₁₃ClF₃NO
• MW: 267.675232648849
• CID: 6031150
• PubChem ID: 165964333
• Update Time: 2025-11-06

3-amino-2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol
• 3-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]-2-methylpropan-1-ol
• 2229296-93-7
• EN300-1941090

• Inchi： 1S/C11H13ClF3NO/c1-10(5-16,6-17)7-2-3-8(9(12)4-7)11(13,14)15/h2-4,17H,5-6,16H2,1H3
• InChI Key： JCFOFWQIQZWSON-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C(C)(CO)CN

Computed Properties

• Exact Mass: 267.0637762g/mol
• Monoisotopic Mass: 267.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol

Comprehensive Overview of 3-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]-2-methylpropan-1-ol (CAS No. 2229296-93-7)

The compound 3-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]-2-methylpropan-1-ol (CAS No. 2229296-93-7) is a structurally unique organic molecule with significant potential in pharmaceutical and agrochemical research. Its molecular framework combines a trifluoromethyl group, a chloro substituent, and an amino functional group, making it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for fluorinated compounds like 3-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]-2-methylpropan-1-ol has surged, driven by their enhanced metabolic stability and bioavailability. The trifluoromethyl group, in particular, is a hotspot in medicinal chemistry, as it often improves lipophilicity and binding affinity. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with optimized pharmacokinetic profiles. The presence of both chloro and amino groups further expands its utility in structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 2229296-93-7 presents intriguing challenges and opportunities. Chemists are exploring novel green chemistry approaches to its synthesis, minimizing waste and energy consumption. This resonates with the growing emphasis on sustainable chemistry and environmentally friendly processes. The compound's potential applications in crop protection and pharmaceutical intermediates are also under investigation, addressing global concerns about food security and healthcare innovation.

The unique properties of 3-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]-2-methylpropan-1-ol have sparked interest in its computational modeling and molecular docking studies. Advanced AI-driven drug discovery platforms are leveraging such compounds to predict interactions with biological targets, accelerating the identification of lead candidates. This aligns with the broader adoption of machine learning in chemical research, a topic frequently searched by professionals in the field.

In summary, CAS No. 2229296-93-7 represents a compelling case study in modern chemical innovation. Its multifaceted structure and potential applications make it a valuable subject for researchers exploring fluorinated building blocks, drug design, and agrochemical development. As the scientific community continues to prioritize efficient synthesis and targeted bioactivity, this compound is poised to play a pivotal role in advancing both theoretical and applied chemistry.